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Compound of Interest

Compound Name: (S)-Batylalcohol

Cat. No.: B1246751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (S)-Batylalcohol in
various organic solvents. (S)-Batylalcohol, a glyceryl ether, is a lipophilic compound with

significance in pharmaceutical and cosmetic formulations. Understanding its solubility is critical

for optimizing delivery systems, ensuring formulation stability, and predicting bioavailability. This

document compiles available quantitative and qualitative solubility data, outlines a detailed

experimental protocol for solubility determination, and presents a visual workflow to guide

researchers.

Core Data Presentation: Solubility of (S)-
Batylalcohol
The solubility of (S)-Batylalcohol varies significantly across different organic solvents,

reflecting its lipophilic nature. While it is practically insoluble in water, it demonstrates

considerable solubility in several organic media. The following table summarizes the available

quantitative and qualitative solubility data.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS
≥ 3.95 mg/mL;

68 mg/mL
Not Specified; 25

Two sources

provide

quantitative data,

indicating good

solubility.[1]

Ethanol C₂H₅OH ≥ 136.5 mg/mL Not Specified
High solubility

observed.

Chloroform CHCl₃ Slightly Soluble Not Specified

Qualitative

assessment

indicates limited

solubility.[2][3]

Methanol CH₃OH
Slightly Soluble

(when heated)
Not Specified

Qualitative

assessment

suggests that

solubility is

limited at room

temperature and

increases with

heat.[2][3]

Water H₂O
Practically

Insoluble
Not Specified

Consistently

reported as

having very low

solubility in

aqueous media.

[4]

Oils and other

organic solvents
- Soluble Not Specified

General

statements

indicate good

solubility in

lipophilic

vehicles.[4]
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Experimental Protocol: Determination of (S)-
Batylalcohol Solubility via the Shake-Flask Method
The shake-flask method is a well-established and reliable technique for determining the

equilibrium solubility of a compound in a given solvent. The following protocol is adapted for a

lipophilic compound like (S)-Batylalcohol.

1. Materials and Equipment:

(S)-Batylalcohol (solid, high purity)

Selected organic solvents (analytical grade)

Glass vials with screw caps

Analytical balance

Shaking incubator or orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Evaporative Light Scattering Detector - ELSD) or Gas Chromatography (GC) system.

Volumetric flasks and pipettes

2. Procedure:

Preparation of Saturated Solutions:

Accurately weigh an excess amount of (S)-Batylalcohol and transfer it to a glass vial. The

excess solid should be clearly visible after equilibration.

Add a known volume of the selected organic solvent to the vial.

Securely cap the vials to prevent solvent evaporation.
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Equilibration:

Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C).

Agitate the samples at a constant speed for a predetermined period (typically 24 to 72

hours) to ensure equilibrium is reached. A preliminary time-course study can determine the

minimum time required to reach equilibrium.

Sample Separation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to sediment.

To separate the saturated solution from the undissolved solid, two methods can be

employed:

Centrifugation: Centrifuge the vials at a high speed (e.g., 10,000 rpm) for a sufficient

time to pellet the excess solid.

Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and filter it

through a solvent-compatible syringe filter (e.g., PTFE for organic solvents) into a clean

vial. This method is crucial to remove any fine, suspended particles.

Quantification:

Prepare a series of standard solutions of (S)-Batylalcohol of known concentrations in the

same solvent.

Analyze the filtered saturated solution and the standard solutions using a validated

analytical method (e.g., HPLC or GC).

Construct a calibration curve from the analytical response of the standard solutions.

Determine the concentration of (S)-Batylalcohol in the saturated solution by interpolating

its analytical response on the calibration curve. The resulting concentration is the solubility

of (S)-Batylalcohol in that solvent at the specified temperature.
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Mandatory Visualization: Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of (S)-
Batylalcohol solubility.
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Caption: Workflow for determining (S)-Batylalcohol solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

